Cas no 2757835-28-0 (Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate)
Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2757835-28-0
- EN300-33051227
- TERT-BUTYL (2R)-2-(SULFAMOYLMETHYL)MORPHOLINE-4-CARBOXYLATE
- AT29569
- Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate
-
- MDL: MFCD34596129
- Inchi: 1S/C10H20N2O5S/c1-10(2,3)17-9(13)12-4-5-16-8(6-12)7-18(11,14)15/h8H,4-7H2,1-3H3,(H2,11,14,15)/t8-/m1/s1
- InChI Key: XLJRPLOHASPHJI-MRVPVSSYSA-N
- SMILES: S(C[C@H]1CN(C(=O)OC(C)(C)C)CCO1)(N)(=O)=O
Computed Properties
- Exact Mass: 280.10929292g/mol
- Monoisotopic Mass: 280.10929292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 107Ų
Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33051227-0.05g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 0.05g |
$332.0 | 2025-03-18 | |
| Enamine | EN300-33051227-0.1g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 0.1g |
$497.0 | 2025-03-18 | |
| Enamine | EN300-33051227-0.25g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 0.25g |
$708.0 | 2025-03-18 | |
| Enamine | EN300-33051227-0.5g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 0.5g |
$1113.0 | 2025-03-18 | |
| Enamine | EN300-33051227-1.0g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 1.0g |
$1429.0 | 2025-03-18 | |
| Enamine | EN300-33051227-2.5g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 2.5g |
$2800.0 | 2025-03-18 | |
| Enamine | EN300-33051227-5.0g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 5.0g |
$4143.0 | 2025-03-18 | |
| Enamine | EN300-33051227-10.0g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 95.0% | 10.0g |
$6144.0 | 2025-03-18 | |
| Enamine | EN300-33051227-1g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 1g |
$1429.0 | 2023-09-04 | ||
| Enamine | EN300-33051227-5g |
tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate |
2757835-28-0 | 5g |
$4143.0 | 2023-09-04 |
Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate
Introduction to Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate (CAS No. 2757835-28-0)
Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate, identified by its CAS number 2757835-28-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a sulfamoyl moiety, and a specific stereochemistry at the 2-position, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate involve meticulous attention to detail to ensure high purity and yield. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the molecule during various chemical transformations. The sulfamoyl functional group is often incorporated into drug molecules due to its ability to form hydrogen bonds and interact with biological targets. The (2R) stereochemistry at the morpholine ring indicates a specific three-dimensional arrangement of atoms, which can critically influence the compound's biological activity and pharmacokinetic properties.
In recent years, there has been growing interest in morpholine derivatives as potential candidates for treating various diseases. These compounds have shown promise in preclinical studies as inhibitors of enzymes and receptors involved in metabolic pathways relevant to inflammation, pain, and neurodegeneration. The specific configuration of Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate makes it an attractive candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The sulfamoyl group can serve as a hinge region for binding to biological targets, while the morpholine ring provides a scaffold that can be modified to enhance binding affinity and selectivity. Additionally, the tert-butyl group can be used to modulate solubility and metabolic stability, making it easier to develop drug formulations with improved pharmacokinetic profiles.
Recent research has highlighted the importance of stereochemistry in drug design. The (2R) configuration of Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate is believed to contribute to its unique biological activity by influencing how it interacts with cellular receptors and enzymes. This stereochemical specificity is often a critical factor in determining a drug's efficacy and safety profile. Therefore, understanding and optimizing the stereochemistry of such compounds is essential for successful drug development.
The compound's potential applications extend beyond traditional pharmaceutical uses. It has shown promise in industrial applications as well, particularly in the development of specialty chemicals and intermediates for fine chemical synthesis. The robustness of its structure allows it to withstand various chemical reactions without degradation, making it a valuable building block for more complex molecules.
As research continues to uncover new biological targets and mechanisms, Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate is likely to play an increasingly important role in drug discovery and development. Its unique structural features offer a rich platform for medicinal chemists to explore new therapeutic strategies. By leveraging its inherent properties, researchers may be able to design more effective drugs with improved efficacy and reduced side effects.
The synthesis of this compound also highlights advancements in synthetic methodologies that enable the efficient preparation of complex molecules with high precision. Techniques such as asymmetric catalysis have been instrumental in achieving the desired stereochemistry at key positions within the molecule. These advancements not only facilitate the production of Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate but also set precedents for other challenging synthetic transformations in pharmaceutical chemistry.
In conclusion, Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate (CAS No. 2757835-28-0) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for further investigation in drug discovery, particularly for targeting diseases related to inflammation, pain, and neurodegeneration. As our understanding of biological mechanisms continues to evolve, this compound is poised to play a crucial role in developing next-generation therapeutic agents.
2757835-28-0 (Tert-butyl (2R)-2-(sulfamoylmethyl)morpholine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)